Cas no 58764-22-0 (Benzoic acid, 4-(2-bromo-1-oxopropyl)-, methyl ester)
58764-22-0 structure
Product Name:Benzoic acid, 4-(2-bromo-1-oxopropyl)-, methyl ester
CAS No:58764-22-0
MF:C11H11BrO3
MW:271.107242822647
CID:340969
PubChem ID:20395191
Update Time:2025-04-19
Benzoic acid, 4-(2-bromo-1-oxopropyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-(2-bromo-1-oxopropyl)-, methyl ester
- methyl 4-(2-bromopropanoyl)benzoate
- LIXAPTRTCGQDGE-UHFFFAOYSA-N
- 4-(2-bromo-propionyl)-benzoic acid methyl ester
- 58764-22-0
- alpha-bromo-p-carbomethoxypropiophenone
- SCHEMBL1147059
- DTXSID00606703
-
- Inchi: 1S/C11H11BrO3/c1-7(12)10(13)8-3-5-9(6-4-8)11(14)15-2/h3-7H,1-2H3
- InChI Key: LIXAPTRTCGQDGE-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1C=CC(C(=O)OC)=CC=1)=O
Computed Properties
- Exact Mass: 269.98913
- Monoisotopic Mass: 269.98916g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzoic acid, 4-(2-bromo-1-oxopropyl)-, methyl ester Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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